Cas no 920227-66-3 (1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one)

1-{4-[3-(3-Fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one is a heterocyclic compound featuring a triazolopyrimidine core linked to a piperazine moiety and a phenoxyacetyl group. Its structural complexity confers selective binding affinity, making it a valuable intermediate in medicinal chemistry, particularly for targeting kinase-related pathways. The presence of the fluorophenyl group enhances metabolic stability and bioavailability, while the triazolopyrimidine scaffold contributes to strong interactions with biological targets. This compound is suitable for research applications in drug discovery, offering potential utility in the development of kinase inhibitors or other therapeutic agents. Its well-defined synthetic route ensures reproducibility for laboratory-scale and industrial use.
1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one structure
920227-66-3 structure
Product Name:1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one
CAS No:920227-66-3
MF:C22H20FN7O2
MW:433.438306808472
CID:5495537
PubChem ID:41243771
Update Time:2025-10-12

1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-phenoxyethanone
    • AKOS024472908
    • 1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
    • 1-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-phenoxyethanone
    • 920227-66-3
    • F2865-0548
    • 1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one
    • Inchi: 1S/C22H20FN7O2/c23-16-5-4-6-17(13-16)30-22-20(26-27-30)21(24-15-25-22)29-11-9-28(10-12-29)19(31)14-32-18-7-2-1-3-8-18/h1-8,13,15H,9-12,14H2
    • InChI Key: XPTDXEQJGZQBIN-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C2=C(C(=NC=N2)N2CCN(C(COC3C=CC=CC=3)=O)CC2)N=N1

Computed Properties

  • Exact Mass: 433.16625107g/mol
  • Monoisotopic Mass: 433.16625107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 89.3Ų

1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2865-0548-2μmol
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2865-0548-5μmol
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2865-0548-10μmol
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2865-0548-20μmol
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2865-0548-1mg
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2865-0548-2mg
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2865-0548-3mg
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2865-0548-4mg
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2865-0548-5mg
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2865-0548-10mg
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
920227-66-3 90%+
10mg
$79.0 2023-05-16

1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one Related Literature

Additional information on 1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one

Introduction to Compound CAS No. 920227-66-3: 1-{4-[3-(3-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one

1-{4-[3-(3-Fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one, also known by its CAS number 920227-66-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a triazolopyrimidine core and a piperazine moiety, which contribute to its biological activity and pharmacological properties.

The chemical structure of 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one is highly versatile and has been the subject of extensive research in recent years. The presence of the triazolopyrimidine scaffold is particularly noteworthy due to its ability to form stable hydrogen bonds and π-stacking interactions with biological targets. This structural feature has been exploited in the design of various drugs, including antiviral agents and anticancer drugs.

In the context of medicinal chemistry, the piperazine moiety in 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one plays a crucial role in modulating the compound's pharmacokinetic properties. Piperazine derivatives are known for their ability to enhance solubility and permeability, which are essential for effective drug delivery. Additionally, the piperazine ring can serve as a binding site for various receptors and enzymes, thereby influencing the compound's biological activity.

The fluorine substituent on the phenyl ring of 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one is another key feature that contributes to its unique properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules. This can lead to improved bioavailability and reduced metabolism, which are highly desirable traits for drug candidates.

Recent studies have shown that 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one exhibits potent antiviral activity against a range of viral pathogens. For instance, it has been reported to inhibit the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV) in vitro. The mechanism of action is believed to involve interference with viral RNA synthesis and protein processing.

In addition to its antiviral properties, 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-y l}-2-phenoxyethan - 1 - one has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound may have therapeutic potential in the treatment of both viral infections and cancer.

The development of new drugs based on the structure of 1-{4-[3-(3-fluorophenyl)-3H - 1 , 2 , 3 - triazolo [ 4 , 5 - d ] pyrimidin - 7 - yl ] piperazin - 1 - yl } - 2 - phenoxyethan - 1 - one is an active area of research. Scientists are exploring various structural modifications to optimize its pharmacological profile and reduce potential side effects. For example, substituting different functional groups on the phenyl ring or modifying the piperazine moiety can lead to compounds with enhanced selectivity and potency.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been promising, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.

In conclusion, 1-{4-[3-(3-fluorophenyl)-3H - 1 , 2 , 3 - triazolo [ 4 , 5 - d ] pyrimidin - 7 - yl ] piperazin - 1 - yl } - 2 - phenoxyethan - 1 - one, identified by CAS number 920227 -66 - , represents a promising candidate for the development of novel antiviral and anticancer therapies. Its unique chemical structure and biological activity make it an important molecule for ongoing research in medicinal chemistry.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm